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Compound of Interest

1-Aminopyrrolidin-2-one
Compound Name:
hydrochloride

Cat. No.: B154742

CAS Number: 20386-22-5

This technical guide provides a comprehensive overview of 1-Aminopyrrolidin-2-one
hydrochloride, a heterocyclic organic compound of interest to researchers, scientists, and
professionals in drug development. This document collates available physicochemical data,
experimental protocols, and explores the potential applications of this compound within the
broader context of medicinal chemistry and organic synthesis.

Physicochemical Properties

1-Aminopyrrolidin-2-one hydrochloride is a pyrrolidinone derivative. The hydrochloride salt
form generally enhances the compound's stability and solubility in aqueous media, which can
be advantageous for experimental and developmental purposes. The quantitative data
available for this compound are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b154742?utm_src=pdf-interest
https://www.benchchem.com/product/b154742?utm_src=pdf-body
https://www.benchchem.com/product/b154742?utm_src=pdf-body
https://www.benchchem.com/product/b154742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula C4H9CIN20 [1112]

Molecular Weight 136.58 g/mol [1][2]
White to off-white to yellow

Appearance ) [1]
solid

Melting Point 154-157 °C

. Soluble in Methanol; Slightly
Solubility [1]

soluble in DMSO and Water

Purity (by HPLC)

= 95%

[1]

Storage Conditions

Store at Room Temperature

[1]

Synthesis and Experimental Protocols

The synthesis of the parent compound, 1-aminopyrrolidin-2-one, is a key step in obtaining the

hydrochloride salt. A common method involves the lactamization of y-butyrolactone with

hydrazine. Subsequently, the hydrochloride salt can be formed by treating the free base with

hydrochloric acid.

Synthesis of 1-Aminopyrrolidin-2-one

A general protocol for the synthesis of 1-aminopyrrolidin-2-one from y-butyrolactone and

hydrazine hydrate has been reported.[3]

Materials:

e y-Butyrolactone (GBL)

 Hydrazine hydrate (80%)

o Ethanol (optional, as a solvent)

Procedure:
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e A mixture of y-butyrolactone and hydrazine hydrate (80%) is prepared. The molar ratio
should be optimized for the specific scale of the reaction.

e The reaction mixture is refluxed for a period of 4 to 7 hours. The progress of the reaction can
be monitored by techniques such as thin-layer chromatography (TLC).

 After the reaction is complete, the mixture is allowed to cool to room temperature.

e The resulting product, 1-aminopyrrolidin-2-one, may precipitate out of the solution upon
cooling. If so, it can be collected by filtration.

e The crude product can be purified by recrystallization from an appropriate solvent, such as
ethanol.

Formation of the Hydrochloride Salt

To obtain 1-Aminopyrrolidin-2-one hydrochloride, the free base is treated with hydrochloric
acid.

Materials:

e 1-Aminopyrrolidin-2-one

e Hydrochloric acid (e.g., in a solution of dry diethyl ether or as a gas)

e Anhydrous solvent (e.g., diethyl ether, isopropanol)

Procedure:

» Dissolve the purified 1-aminopyrrolidin-2-one in a suitable anhydrous solvent.

e Slowly add a solution of hydrochloric acid in an anhydrous solvent (e.g., HCI in diethyl ether)
to the solution of the free base with stirring. Alternatively, anhydrous HCI gas can be bubbled
through the solution.

e The hydrochloride salt will precipitate out of the solution.
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» The precipitate is collected by filtration, washed with the anhydrous solvent, and dried under
vacuum to yield 1-Aminopyrrolidin-2-one hydrochloride.

Applications in Research and Development

While specific biological activities for 1-Aminopyrrolidin-2-one hydrochloride are not
extensively documented in peer-reviewed literature, the pyrrolidin-2-one scaffold is a well-
established pharmacophore in medicinal chemistry.[4][5] Derivatives of this core structure have
demonstrated a wide range of biological activities, suggesting potential avenues of
investigation for this compound and its analogues.

Role as a Synthetic Building Block

The primary application of 1-Aminopyrrolidin-2-one hydrochloride appears to be as a
versatile building block in organic synthesis. The presence of a reactive primary amine group
allows for a variety of chemical transformations, enabling the synthesis of more complex
molecules. It can be a precursor for the synthesis of various heterocyclic compounds.[6]

1-Aminopyrrolidin-2-one
hydrochloride
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Synthetic utility of 1-Aminopyrrolidin-2-one hydrochloride.

Potential Pharmacological Significance

The pyrrolidin-2-one ring is a core structural feature of the "racetam” class of nootropic drugs,
which are investigated for their cognitive-enhancing effects.[7] Furthermore, various derivatives
of pyrrolidin-2-one have been explored for a multitude of therapeutic applications, including:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b154742?utm_src=pdf-body
https://www.benchchem.com/product/b154742?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10512268/
https://www.benchchem.com/product/b154742?utm_src=pdf-body
https://www.researchgate.net/figure/Scheme-1-Synthetic-method-for-1-aminopyrrolidin-2-one-1-compound-2-was-obtained-by_fig1_339871123
https://www.benchchem.com/product/b154742?utm_src=pdf-body-img
https://www.benchchem.com/product/b154742?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12944662/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Antiarrhythmic activity: Certain pyrrolidin-2-one derivatives have shown promise in models of
cardiac arrhythmia.[8]

e Anticancer and Antimicrobial Activity: The pyrrolidine scaffold is present in numerous
compounds with demonstrated anticancer and antimicrobial properties.[5]

o Central Nervous System (CNS) Activity: Beyond nootropic effects, pyrrolidine-containing
compounds are investigated for treating a range of CNS disorders.[4]

The general workflow for investigating the biological potential of a compound like 1-
Aminopyrrolidin-2-one hydrochloride is outlined below.
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General workflow for biological evaluation.

Safety Information
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Based on available safety data sheets, 1-Aminopyrrolidin-2-one hydrochloride should be
handled with care in a laboratory setting. The following GHS hazard statements have been
associated with the compound:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or under a fume hood.

Conclusion

1-Aminopyrrolidin-2-one hydrochloride (CAS 20386-22-5) is a chemical compound with
established utility as a synthetic intermediate. While direct evidence of its biological activity is
limited in the current scientific literature, its structural relationship to the pharmacologically
significant pyrrolidin-2-one class of compounds suggests that it and its derivatives may be of
interest for further investigation in drug discovery and development. This guide provides a
foundational summary of the available technical data to support such research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-20386-22-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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